Cas no 154603-21-1 (4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2)

• Product Name: 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2
• CAS No: 154603-21-1
• MF: C₉H₁₁NO₂
• MW: 167.201465845108
• CID: 106647
• PubChem ID: 45039509
• Update Time: 2025-05-20

4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 Chemical and Physical Properties

Names and Identifiers

• 1-Butanone-4,4-d2,4-hydroxy-1-(3-pyridinyl)- (9CI)
• 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2
• HPB-4,4-d2
• 154603-21-1
• 4-hydroxy-1-(pyridin-3-yl)(4,4-?H?)butan-1-one
• 4-Hydroxy-1-(pyridin-3-yl)(4,4-~2~H_2_)butan-1-one
• 4,4-dideuterio-4-hydroxy-1-pyridin-3-ylbutan-1-one
• DTXSID00662026
• J-009123
• DB-295317

• Inchi： 1S/C9H11NO2/c11-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,11H,2,4,6H2/i6D2
• InChI Key： KTXUGZHJVRHQGP-NCYHJHSESA-N
• SMILES： OC([2H])([2H])CCC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 167.09200
• Monoisotopic Mass: 167.092
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Refractive Index: 1.537
• Stability/Shelf Life: Hygroscopic, Store Under Argon at -20°C
• PSA: 50.19000
• LogP: 1.03680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2

4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 (CAS No. 154603-21-1): A Comprehensive Overview of Its Properties and Applications

4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 (CAS No. 154603-21-1) is a deuterated analog of 4-Hydroxy-1-(3-pyridyl)-1-butanone, a compound widely studied in pharmaceutical and biochemical research. The incorporation of deuterium atoms at the 4,4 positions enhances its utility in isotope labeling and metabolic studies, making it a valuable tool for researchers investigating drug metabolism, pharmacokinetics, and enzymatic pathways.

The growing interest in deuterated compounds stems from their unique properties, such as improved metabolic stability and prolonged half-life, which are critical in the development of next-generation therapeutics. With the rise of precision medicine and personalized healthcare, compounds like 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 are gaining traction in academic and industrial labs. Researchers often search for terms like "deuterated drug synthesis" or "isotope-labeled metabolites," reflecting the demand for advanced analytical tools.

From a structural perspective, 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 features a pyridyl group attached to a butanone backbone, with deuterium atoms replacing hydrogen at the 4,4 positions. This modification minimizes the kinetic isotope effect while providing a detectable signature in mass spectrometry and NMR spectroscopy. Such characteristics are pivotal in tracer studies and mechanistic investigations, where precise tracking of molecular pathways is essential.

In the context of drug discovery, deuterated compounds like 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 are often explored for their potential to optimize ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Recent trends in AI-driven drug design and computational chemistry have further amplified the need for high-quality labeled compounds, as they enable more accurate modeling of biological interactions. Searches for "deuterium in drug development" or "stable isotope applications" highlight this intersection of chemistry and technology.

Beyond pharmaceuticals, 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 finds applications in environmental science and food safety. For instance, its isotopic labeling can aid in tracing pollutant degradation or assessing contaminant pathways. This versatility aligns with global efforts to address sustainability challenges, a topic frequently searched under terms like "green chemistry solutions" or "eco-friendly analytical methods."

Quality control and synthesis of 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 require stringent protocols to ensure isotopic purity and chemical integrity. Advanced techniques like HPLC and LC-MS are commonly employed for characterization, catering to the demands of high-throughput screening and regulatory compliance. Researchers often inquire about "deuterated compound synthesis" or "analytical validation," underscoring the technical rigor involved.

In summary, 4-Hydroxy-1-(3-pyridyl)-1-butanone-4,4-d2 (CAS No. 154603-21-1) exemplifies the convergence of isotope chemistry and biomedical innovation. Its role in advancing drug development, environmental monitoring, and scientific research positions it as a compound of enduring relevance. As the scientific community continues to explore deuterium's potential, this molecule will undoubtedly remain a focal point in cutting-edge studies.